Cas no 876721-75-4 (3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo7.7.0.0^{2,6}.0^{11,16}hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile)

$3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo7.7.0.0^{2,6}.0^{11,16}hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile structure$

876721-75-4 structure

Product Name:3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo7.7.0.0^{2,6}.0^{11,16}hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile

CAS No:876721-75-4

MF:C₁₈H₁₈N₄O

MW:306.361723423004

CID:6366430

PubChem ID:3159271

Update Time:2023-12-14

3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo7.7.0.0^{2,6}.0^{11,16}hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo7.7.0.0^{2,6}.0^{11,16}hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile
- CMJCKFMBXKZKRQ-UHFFFAOYSA-N
- 1-(2-methoxyethyl)-4-methyl-2,3-dihydro-1H-pyrrolo[3',2':5,6]pyrido[1,2-a]benzimidazole-5-carbonitrile
- 3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.02,6.011,16]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile
- Z57683551
- 1-(2-METHOXYETHYL)-4-METHYL-2,3-DIHYDRO-1H-PYRROLO[3',2':5,6]PYRIDO[1,2-A][1,3]BENZIMIDAZOL-5-YL CYANIDE
- F1727-0091
- AKOS000561762
- SR-01000909035-1
- UPCMLD0ENAT5742640:001
- 1-(2-methoxyethyl)-4-methyl-2,3-dihydro-1H-benzo[4,5]imidazo[1,2-a]pyrrolo[3,2-e]pyridine-5-carbonitrile
- SR-01000909035
- 3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile
- 876721-75-4
- Inchi： 1S/C18H18N4O/c1-12-13-7-8-21(9-10-23-2)18(13)22-16-6-4-3-5-15(16)20-17(22)14(12)11-19/h3-6H,7-10H2,1-2H3
- InChI Key： CMJCKFMBXKZKRQ-UHFFFAOYSA-N
- SMILES： O(C([H])([H])[H])C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])C2C(C([H])([H])[H])=C(C#N)C3=NC4=C([H])C([H])=C([H])C([H])=C4N3C1=2

Computed Properties

Exact Mass: 306.14806121g/mol
Monoisotopic Mass: 306.14806121g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 489
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 53.6Å²

3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo7.7.0.0^{2,6}.0^{11,16}hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1727-0091-2μmol	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1727-0091-5μmol	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1727-0091-10μmol	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1727-0091-20μmol	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1727-0091-1mg	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1727-0091-2mg	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1727-0091-3mg	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1727-0091-4mg	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1727-0091-5mg	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1727-0091-10mg	3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile	876721-75-4	90%+	10mg	$79.0	2023-05-17

3-(2-methoxyethyl)-7-methyl-1,3,10-triazatetracyclo7.7.0.0^{2,6}.0^{11,16}hexadeca-2(6),7,9,11,13,15-hexaene-8-carbonitrile Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

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